2-Chloro-N-[1-[1-(4-cyanophenyl)-5-methylpyrazol-4-yl]ethyl]acetamide

• IUPAC Name: 2-chloro-N-[1-[1-(4-cyanophenyl)-5-methylpyrazol-4-yl]ethyl]acetamide
• InChI: InChI=1S/C15H15ClN4O/c1-10(19-15(21)7-16)14-9-18-20(11(14)2)13-5-3-12(8-17)4-6-13/h3-6,9-10H,7H2,1-2H3,(H,19,21)
• InChI Key: ZBOKWZYHIJWETE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=C(C=C2)C#N)C(C)NC(=O)CCl
• Molecular Formula: C15H15ClN4O
• Molecular Weight: 302.76 g/mol

Description

The compound “2-Chloro-N-[1-[1-(4-cyanophenyl)-5-methylpyrazol-4-yl]ethyl]acetamide” is an organic compound containing a chloro group (Cl), a cyanophenyl group (C6H4CN), a methylpyrazol group (C4H4N2CH3), and an acetamide group (CH3CONH2). The presence of these functional groups suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrazole ring, in particular, would introduce a degree of rigidity into the molecule. The presence of the polar cyanophenyl and acetamide groups could also result in interesting intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in it. For example, the presence of the polar cyanophenyl and acetamide groups could make the compound somewhat soluble in polar solvents. The compound could also exhibit interesting optical properties due to the presence of the conjugated system within the pyrazole ring.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s intended to be used as a drug, future research could focus on optimizing its synthesis, improving its pharmacokinetic properties, and investigating its mechanism of action.